(3,5-Dimethylisoxazol-4-yl)(4-(4-(3-methoxyphenyl)piperazin-1-yl)piperidin-1-yl)methanone

Specification

• CAS No.: 2034479-97-3
• Molecular Formula: C22H30N4O3
• Molecular Weight: 398.507
• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-[4-[4-(3-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]methanone
• Standard InChI: InChI=1S/C22H30N4O3/c1-16-21(17(2)29-23-16)22(27)26-9-7-18(8-10-26)24-11-13-25(14-12-24)19-5-4-6-20(15-19)28-3/h4-6,15,18H,7-14H2,1-3H3
• Standard InChI Key: LGPKJCKLBYEUMP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)C(=O)N2CCC(CC2)N3CCN(CC3)C4=CC(=CC=C4)OC

Introduction

(3,5-Dimethylisoxazol-4-yl)(4-(4-(3-methoxyphenyl)piperazin-1-yl)piperidin-1-yl)methanone is a novel small molecule with potential applications in medicinal chemistry, particularly in the treatment of central nervous system disorders. Its structural components suggest interactions with neurotransmitter systems, which could be beneficial for addressing various neurological conditions.

Synthesis Steps:

• Formation of Isoxazole Ring: This involves the reaction of suitable precursors to form the isoxazole core.

• Piperidine Ring Formation: The piperidine ring is synthesized or obtained from commercial sources.

• Attachment of Piperazine Moiety: The piperazine ring with the 3-methoxyphenyl group is attached to the piperidine ring.

• Final Coupling: The isoxazole and piperidine-piperazine moieties are coupled to form the final compound.

Mechanism of Action

The mechanism of action likely involves interaction with specific receptors in the central nervous system. Studies on similar compounds indicate that structural modifications can significantly alter receptor affinity and selectivity, impacting therapeutic efficacy.

Potential Applications

The compound has potential applications in treating central nervous system disorders due to its structural components that suggest interactions with neurotransmitter systems. Further research is needed to fully explore its therapeutic potential.

Safety and Toxicity

While specific toxicity data for this compound are not detailed in the available literature, compounds with similar structures may exhibit acute toxicity or skin irritation, as seen in related isoxazole derivatives. Therefore, handling should be done with caution, and thorough safety assessments are recommended.